Cas no 1806829-19-5 (3-Bromo-4-(difluoromethyl)-6-fluoro-2-methylpyridine)

• Product Name: 3-Bromo-4-(difluoromethyl)-6-fluoro-2-methylpyridine
• CAS No: 1806829-19-5
• MF: C₇H₅BrF₃N
• MW: 240.020511388779
• CID: 4859709
• Update Time: 2025-10-28

3-Bromo-4-(difluoromethyl)-6-fluoro-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(difluoromethyl)-6-fluoro-2-methylpyridine

• Inchi： 1S/C7H5BrF3N/c1-3-6(8)4(7(10)11)2-5(9)12-3/h2,7H,1H3
• InChI Key： FJITXWOJKDQCFU-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NC(=CC=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 3
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-4-(difluoromethyl)-6-fluoro-2-methylpyridine

3-Bromo-4-(difluoromethyl)-6-fluoro-2-methylpyridine: A Comprehensive Overview

3-Bromo-4-(difluoromethyl)-6-fluoro-2-methylpyridine, identified by the CAS number 1806829-19-5, is a chemically synthesized compound with a unique structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their versatile applications in drug discovery, agrochemicals, and advanced materials. The molecular structure of this compound is characterized by a pyridine ring substituted with bromine, difluoromethyl, fluoro, and methyl groups at specific positions, which contribute to its distinct chemical properties.

The synthesis of 3-Bromo-4-(difluoromethyl)-6-fluoro-2-methylpyridine involves a series of carefully designed organic reactions, including nucleophilic substitutions, electrophilic substitutions, and fluorination processes. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. Researchers have explored the use of transition metal catalysts, such as palladium and copper complexes, to facilitate key transformations in the synthesis pathway. These developments have not only improved the yield but also reduced the environmental footprint associated with its manufacturing.

The physical and chemical properties of this compound are highly influenced by its substituents. The presence of electron-withdrawing groups like bromine and fluorine enhances the electrophilicity of the pyridine ring, making it more reactive towards nucleophilic attacks. This characteristic is particularly valuable in medicinal chemistry, where such reactivity can be exploited to design bioactive molecules with specific therapeutic targets. For instance, studies have shown that this compound exhibits potential anti-inflammatory and antimicrobial activities, making it a promising candidate for drug development.

In recent years, there has been growing interest in exploring the application of 3-Bromo-4-(difluoromethyl)-6-fluoro-2-methylpyridine in agrochemicals. Its ability to inhibit key enzymes involved in plant defense mechanisms has led to investigations into its potential as a herbicide or fungicide. Field trials conducted under controlled conditions have demonstrated its efficacy in controlling certain crop pathogens without significant adverse effects on non-target organisms. These findings underscore its potential role in sustainable agriculture practices.

Beyond its chemical applications, this compound has also found relevance in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Researchers have reported that incorporating this compound into polymer blends can enhance the charge transport properties of the material, leading to improved device performance. Ongoing studies aim to optimize its integration into such systems to unlock its full potential in next-generation electronic devices.

The environmental fate and toxicity of 3-Bromo-4-(difluoromethyl)-6-fluoro-2-methylpyridine are critical considerations for its safe use and disposal. Recent studies have focused on understanding its biodegradation pathways under various environmental conditions. Results indicate that while it exhibits moderate persistence in aquatic environments, microbial degradation can occur under specific conditions, reducing its ecological impact over time. Regulatory agencies are closely monitoring these findings to ensure that any future applications align with environmental protection standards.

In conclusion, 3-Bromo-4-(difluoromethyl)-6-fluoro-2-methylpyridine, CAS No. 1806829-19-5, stands as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity continue to drive innovative research directions, from drug discovery to materials science. As advancements in synthetic methodologies and application studies progress, this compound is poised to play an increasingly significant role in addressing contemporary challenges in chemistry and beyond.